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Compound of Interest

4-Isopropyl-1,3-thiazole-2-
Compound Name:
carbaldehyde
CAS No.: 184154-42-5
Cat. No.: B061702
\ J

4-1sopropyl-1,3-thiazole-2-carbaldehyde (CAS No. 184154-42-5) is a heterocyclic aldehyde
that serves as a valuable intermediate in various scientific fields.[1][2][3] Its unique molecular
architecture, featuring a thiazole ring, makes it a person of interest in pharmaceutical
development, where it is explored for potential antimicrobial and antifungal properties.[4] The
thiazole moiety is a well-established pharmacophore present in numerous approved drugs, and
its derivatives are actively researched for diverse biological activities, including anti-
inflammatory and anticancer effects.[5][6] Beyond pharmaceuticals, this compound is utilized in
the flavor and fragrance industry for its characteristic warm, nutty aroma and as a precursor in
the synthesis of agrochemicals and advanced materials.[4]

Given its utility and increasing presence in research laboratories, a comprehensive
understanding of its safety and hazard profile is critical for all personnel involved in its handling,
from bench-scale synthesis to quality control analysis. This guide provides an in-depth analysis
of its toxicological properties, outlines robust protocols for exposure control, and details
systematic emergency procedures.

Section 1: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating the hazards associated with chemical
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substances. 4-Isopropyl-1,3-thiazole-2-carbaldehyde is classified as a hazardous substance,
primarily due to its irritant properties and acute toxicity.[1][7]

Hazard Class Category Hazard Statement Code
Acute Toxicity, Oral Category 4 Harmful if swallowed H302
o Harmful in contact
Acute Toxicity, Dermal  Category 4 ) ) H312
with skin

Acute Toxicity,

) Category 4 Harmful if inhaled H332
Inhalation
Skin o
] o Category 2 Causes skin irritation H315
Corrosion/Irritation
Serious Eye Causes serious eye
o Category 2A o H319
Damage/Irritation irritation
Specific Target Organ )
o ] May cause respiratory
Toxicity (Single Category 3 T H335
irritation
Exposure)

Source: Aggregated
GHS information from

multiple sources.[1][7]

GHS Pictogram:

e GHSO07: Exclamation Mark (indicates irritant, skin sensitizer, acute toxicity (harmful), narcotic
effects, respiratory tract irritation).[1]

The causality behind this classification lies in the chemical reactivity of the aldehyde functional
group and the biological interactions of the thiazole ring system. Aldehydes are known to react
with biological nucleophiles, such as amine and thiol groups in proteins, which can lead to
cellular damage and trigger inflammatory responses, manifesting as skin, eye, and respiratory
irritation.
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Caption: Routes of exposure and corresponding GHS-classified health hazards.

Section 2: Toxicological Profile and Risk
Assessment

While comprehensive toxicological data for 4-lsopropyl-1,3-thiazole-2-carbaldehyde is not
extensively published, the GHS classifications provide a strong basis for a precautionary risk
assessment.[7][8] The primary risks associated with acute exposure are moderate toxicity and
significant irritation.

o Acute Toxicity: The compound is designated as "harmful” via oral, dermal, and inhalation
routes.[7] This implies that a short-term, single exposure above a certain dose could cause
significant health effects, though not severe enough to be classified as "toxic" or "fatal." The
lack of publicly available LD50 (median lethal dose) values necessitates a conservative
approach, treating any unintended exposure as potentially significant.
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« Irritation: The designation "causes skin and serious eye irritation" indicates that direct contact
can lead to inflammation, redness, and pain.[1] For eyes, this can mean reversible damage.
The potential for respiratory irritation suggests that inhalation of vapors or aerosols can
cause discomfort and inflammation of the respiratory tract.[1]

o Chronic Exposure and Other Endpoints: There is currently no specific data available on the
mutagenic, carcinogenic, or reproductive toxicity of this compound. In drug development, the
absence of data requires the assumption of potential hazard until proven otherwise through
rigorous testing. Researchers should note that other thiazole derivatives have demonstrated
a wide range of potent biological activities, underscoring the need to minimize exposure.[5]

[6]

Section 3: Exposure Control and Personal
Protection

A multi-layered approach, combining engineering controls and personal protective equipment
(PPE), is essential for mitigating the risks of exposure. The principle of ALARA (As Low As
Reasonably Achievable) must be rigorously applied.

Engineering Controls

The primary engineering control for handling this liquid compound is a certified chemical fume
hood. A fume hood is critical for two reasons: it protects the user from inhaling potentially
harmful vapors (addressing H332 and H335) and contains any accidental splashes or spills,
minimizing dermal exposure risk. All weighing, transferring, and reaction workups involving this
compound must be performed within a fume hood.[1]

Personal Protective Equipment (PPE)

The selection of PPE is the final barrier between the researcher and the chemical. The choice
is directly dictated by the hazard profile.

o Eye and Face Protection: ANSI Z87.1-compliant chemical splash goggles are mandatory. If
there is a significant risk of splashing, a full-face shield should be worn in addition to

goggles.

e Skin Protection:
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o Gloves: Chemical-resistant gloves are required. Nitrile gloves are a common standard for
incidental contact. For prolonged handling or immersion, heavier-duty gloves such as butyl
rubber or Viton™ should be considered after consulting the glove manufacturer's
compatibility charts. Gloves must be inspected before use and changed immediately if
contamination is suspected.

o Protective Clothing: A flame-resistant lab coat, fully buttoned, is required. Additional
protection, such as chemically resistant aprons or sleeves, may be necessary for larger-
scale operations.

o Respiratory Protection: Not typically required when work is conducted within a properly
functioning chemical fume hood. However, a NIOSH-approved respirator with an organic
vapor cartridge may be necessary for emergency situations, such as a large spill, or if
engineering controls are not available or are malfunctioning.
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Caption: Decision workflow for selecting appropriate Personal Protective Equipment (PPE).
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Protocol: Donning and Doffing PPE

This self-validating protocol ensures that contaminants are not spread during the removal of
protective gear.

e Donning (Putting On):
1. Perform hand hygiene.
2. Don lab coat, ensuring it is fully fastened.
3. Don safety goggles or face shield.
4. Don gloves, pulling the cuffs over the sleeves of the lab coat.
» Doffing (Taking Off): This sequence is designed to move from most to least contaminated.

1. Gloves: Remove the first glove by grasping the cuff and peeling it off, turning it inside out.
Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under
the cuff of the remaining glove and peel it off, enclosing the first glove. Dispose of gloves
in the appropriate hazardous waste container.

2. Perform hand hygiene.

3. Goggles/Face Shield: Remove by handling the strap or earpieces, avoiding contact with
the front surface.

4. Lab Coat: Unfasten the coat. Peel it off the shoulders, turning the sleeves inside out as it is
removed. Fold the coat so the contaminated exterior is contained within.

5. Perform thorough hand hygiene with soap and water.

Section 4: Safe Handling, Storage, and Disposal
Handling Protocol

o Preparation: Before handling, ensure a Safety Data Sheet (SDS) is accessible. Verify that a
safety shower and eyewash station are unobstructed and functional.[9]
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Work Area: Designate a specific area within the fume hood for the procedure.

Transfer: When transferring the liquid, use a pipette or a funnel to minimize splashing. Avoid
pouring directly from large containers to small ones.

Heating: If heating is required, use a controlled heating source like a heating mantle or a
sand/water bath. Avoid open flames, as related thiazole compounds are combustible.[10][11]

Post-Handling: After completion, decontaminate the work surface. Tightly seal the container
with the compound.[1] Remove PPE as described in the doffing protocol.

Storage

Proper storage is critical for maintaining chemical integrity and preventing hazardous situations.

Conditions: Store in a cool, dry, and well-ventilated area.[12][13] The recommended storage
temperature is between 0-8°C.[4]

Container: Keep the container tightly closed to prevent the escape of vapors and potential
contamination.[1]

Segregation: Store away from strong oxidizing agents, acids, and bases.

Peroxide Formation: Aldehydes are a class of chemicals that can potentially form explosive
peroxides over time, especially when exposed to air and light.[14] While specific data for this
compound is lacking, it is prudent to date the container upon opening and monitor for any
signs of precipitate or crystallization.

Disposal

All waste containing 4-Isopropyl-1,3-thiazole-2-carbaldehyde, including empty containers,

contaminated PPE, and reaction byproducts, must be disposed of as hazardous chemical

waste. Follow all institutional, local, and national regulations for hazardous waste disposal. Do

not dispose of this chemical down the drain.

Section 5: Emergency Procedures

A pre-planned and well-rehearsed emergency response plan is crucial.
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Caption: Flowchart for initial emergency response actions.
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First Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury.

Inhalation (H335, H332): Immediately move the affected person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate medical attention.[1]

Skin Contact (H315, H312): Immediately flush the affected area with copious amounts of
water for at least 15 minutes while removing contaminated clothing and shoes.[1][9] Seek
medical attention if irritation persists.

Eye Contact (H319): Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[9][11] Remove contact lenses if present and
easy to do. Seek immediate medical attention.

Ingestion (H302): Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person.[1][12] Seek immediate medical attention.

Spill Response

Minor Spill (Contained in a fume hood): Wearing appropriate PPE, absorb the spill with an
inert material (e.g., vermiculite, sand). Collect the contaminated material into a sealed
container for hazardous waste disposal. Clean the spill area with a suitable solvent, followed
by soap and water.

Major Spill (Outside of a fume hood): Evacuate the immediate area. Alert others and contact
your institution's emergency response team. Restrict access to the area. If safe to do so,
increase ventilation by opening sashes.

Conclusion

4-1sopropyl-1,3-thiazole-2-carbaldehyde is a chemical of significant utility in research and

development, but it possesses a clear hazard profile that demands respect and careful

management. Its primary hazards include acute toxicity via all major routes of exposure and

significant irritation to the skin, eyes, and respiratory system. By understanding the causality of

these hazards and implementing the robust engineering controls, personal protective

equipment protocols, and emergency procedures detailed in this guide, researchers can
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confidently and safely harness the synthetic potential of this compound. A proactive safety
culture, grounded in a thorough understanding of chemical risks, is paramount to innovation in
the chemical sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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